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Introduction
Xylenol orange is an organic reagent widely utilized in analytical chemistry and biomedical

research.[1] It is most commonly available and used as its tetrasodium salt. This form offers

excellent water solubility, making it a versatile tool in various aqueous systems.[2] Primarily, it is

recognized for its function as a sensitive indicator for metal titrations, particularly

complexometric titrations with EDTA in an acidic environment.[3][4] When used for metal

titrations, it appears red in the presence of metal ions and turns yellow at the endpoint.[1][5]

Beyond titrimetry, Xylenol orange tetrasodium salt serves as a fluorescent marker and a vital

stain, especially in studies involving bone growth and calcification.[3][6][7] Its ability to form

colored complexes with various metal ions also allows for its use in spectrophotometric assays.

[4][8]

Historically, commercial preparations of xylenol orange were known for their impurities,

sometimes containing as little as 20% of the active compound.[1] However, modern purification

techniques have made purities of up to 90% available.[1]
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Chemical Structure and Properties
The chemical structure of Xylenol orange is characterized by a sulfonephthalein backbone

functionalized with iminodiacetate groups. These groups are responsible for its metal-chelating

properties.

Diagram 1: Chemical Structure of Xylenol Orange Tetrasodium Salt

Caption: A simplified diagram showing the core components and functional groups of Xylenol

orange tetrasodium salt.

Quantitative Data Summary
The key physicochemical properties of Xylenol orange tetrasodium salt are summarized in the

table below for easy reference and comparison.

Property Value Reference

Chemical Formula C₃₁H₂₈N₂Na₄O₁₃S [2][6][9]

Molar Mass 760.58 g/mol [6][9]

CAS Number 3618-43-7 [2][5][6]

EC Number 222-805-8 [2][6]

Appearance
Very dark brown to very dark

red powder/crystals
[6]

Melting Point 195 °C (decomposes) [3][6][9]

Solubility in Water 510 g/L [10]

pH (10 g/L in H₂O at 20°C) 8.1 [10]

Maximum Absorption (λmax) 580 nm [6]

Fluorescence Excitation

Maxima
440 nm & 570 nm [1]

Fluorescence Emission

Maximum
610 nm [1]
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Experimental Protocols
Xylenol orange tetrasodium salt is a cornerstone indicator for the complexometric titration of

various metal ions. Below is a detailed protocol for the determination of Zinc (Zn²⁺)

concentration using a standardized Ethylenediaminetetraacetic acid (EDTA) solution.

Protocol: Complexometric Titration of Zinc (Zn²⁺)
This protocol outlines the direct titration of a zinc ion solution with EDTA, where Xylenol orange

serves as the endpoint indicator. The endpoint is marked by a sharp color change from violet-

pink to yellow.[4]

Materials and Reagents:

Zinc-containing sample solution (unknown concentration)

Standardized 0.1 M EDTA solution

Xylenol orange indicator powder or a 0.1% aqueous solution[3]

Hexamethylenetetramine (Hexamine) for buffering

Distilled or deionized water

50 mL Burette

250 mL Erlenmeyer flasks

Pipettes and magnetic stirrer

Procedure:

Sample Preparation: Accurately pipette a known volume (e.g., 25.00 mL) of the zinc-

containing sample solution into a 250 mL Erlenmeyer flask. Dilute with approximately 50 mL

of distilled water.

Buffering: Add approximately 2 grams of hexamethylenetetramine to the flask to buffer the

solution to a pH between 5 and 6.[4][7] Swirl to dissolve. This pH is optimal for the formation
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of the Zn-Xylenol orange complex.[8]

Indicator Addition: Add a small amount (approx. 50 mg) of solid Xylenol orange indicator

mixture or a few drops of a 0.1% indicator solution.[4][9] The solution should turn a distinct

violet-pink color, indicating the formation of the zinc-indicator complex.[4]

Titration: Fill a clean burette with the standardized 0.1 M EDTA solution and record the initial

volume. Titrate the zinc sample solution with the EDTA. As the EDTA is added, it will chelate

the free Zn²⁺ ions.

Endpoint Determination: Continue the titration, swirling the flask continuously. As the

endpoint is approached, the solution will begin to show flashes of yellow. The endpoint is

reached when the solution permanently changes from violet-pink to a clear yellow.[4][11]

This signifies that all the zinc has been complexed by the EDTA, releasing the free indicator

into the solution.[12]

Recording and Calculation: Record the final volume of EDTA used. Repeat the titration at

least two more times for accuracy. Calculate the concentration of zinc in the original sample

using the stoichiometry of the Zn²⁺-EDTA reaction (1:1 molar ratio).

Diagram 2: Experimental Workflow for Zinc Titration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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